Cas no 1558757-66-6 (Boronic acid, B-2-quinazolinyl-)

• Product Name: Boronic acid, B-2-quinazolinyl-
• CAS No: 1558757-66-6
• MF: C₈H₇BN₂O₂
• MW: 173.964381456375
• CID: 4701943
• Update Time: 2023-08-14

Boronic acid, B-2-quinazolinyl- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-2-quinazolinyl-

• Inchi： 1S/C8H7BN2O2/c12-9(13)8-10-5-6-3-1-2-4-7(6)11-8/h1-5,12-13H
• InChI Key： VPKYGCUWQKGESG-UHFFFAOYSA-N
• SMILES： OB(C1=NC=C2C=CC=CC2=N1)O

Computed Properties

• Exact Mass: 174.06
• Monoisotopic Mass: 174.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.2